Cas no 1195-08-0 (2,4-dihydroxypyrimidine-5-carbaldehyde)

• Product Name: 2,4-dihydroxypyrimidine-5-carbaldehyde
• CAS No: 1195-08-0
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD00192185
• CID: 94712
• PubChem ID: 24865898
• Update Time: 2025-11-02

2,4-dihydroxypyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• 5-Formyl Uracil
• Uracil-5-carboxaldehyde
• 2,4-dioxo-1H-pyrimidine-5-carbaldehyde
• 5-formyluracil
• 5-Pyrimidinecarboxaldehyde, 1,2,3,4-tetrahydro-2,4-dioxo-
• Uracil 5-carbaldehyde
• 2,4-dihydroxypyrimidine-5-carbaldehyde
• 2,4(1H,3H)-Pyrimidinedione, 5-formyl-
• OHAMXGZMZZWRCA-UHFFFAOYSA-N
• 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxaldehyde
• 2,3H)-Pyrimidinedione, 5-formyl-
• 5-Pyrimidinecarboxaldehyde,2,3,4-tetrahydr
• 5-Pyrimidinecarboxaldehyde,2,3,4-tetrahydro-2,4-dioxo-
• 2,4-dioxo-5(1H,3H)-pyrimidinecarbaldehyde
• W-200928
• SB57289
• EN300-67513
• 2,4-Dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbaldehyde #
• InChI=1/C5H4N2O3/c8-2-3-1-6-5(10)7-4(3)9/h1-2H,(H2,6,7,9,10
• MFCD00192185
• A18120
• NSC-241524
• 2,4-Dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbaldehyde
• CS-W014360
• AM20080141
• AS-31025
• FT-0602403
• NSC241524
• DTXSID40922994
• Q21099641
• FYU
• AKOS005565816
• NSC-197200
• 5-PYRIMIDINECARBOXALDEHYDE, 1,2,3,6-TETRAHYDRO-2,6-DIOXO-
• PD192639
• SY004533
• Immureg
• AKOS015837503
• 1,2,3,4-Tetrahydro-2,4-dioxo-5-pyrimidinecarboxaldehyde
• 1195-08-0
• 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carbaldehyde
• NSC197200
• 5-Formyl-uracil
• SCHEMBL14940691
• CHEBI:80961
• 2,4-diketo-1H-pyrimidine-5-carbaldehyde
• Z1080487072
• SCHEMBL48228
• C17206
• 5-Formyluracil, 98%
• HY-W013644
• STK633477
• DB-007052
• STK993842

• MDL： MFCD00192185
• Inchi： 1S/C5H4N2O3/c8-2-3-1-6-5(10)7-4(3)9/h1-2H,(H2,6,7,9,10)
• InChI Key： OHAMXGZMZZWRCA-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=CNC(N1)=O

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: -1
• Topological Polar Surface Area: 75.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.567
• Melting Point: >300 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.625
• PSA: 82.79000
• LogP: -1.12430
• Solubility: Not determined
• Sensitiveness: Air Sensitive

2,4-dihydroxypyrimidine-5-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,4-dihydroxypyrimidine-5-carbaldehyde

Comprehensive Guide to 2,4-Dihydroxypyrimidine-5-carbaldehyde (CAS No. 1195-08-0): Properties, Applications, and Market Insights

2,4-Dihydroxypyrimidine-5-carbaldehyde (CAS No. 1195-08-0) is a versatile organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring both hydroxyl and aldehyde functional groups, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and material science.

The chemical properties of 2,4-dihydroxypyrimidine-5-carbaldehyde make it particularly useful in heterocyclic chemistry. With a molecular formula of C₅H₄N₂O₃, this compound exhibits interesting reactivity patterns that are being explored for the synthesis of novel pharmaceutical intermediates. Recent studies have focused on its role in creating nucleoside analogs, which are crucial in antiviral and anticancer drug discovery – topics that are currently trending in biomedical research circles.

In the context of current scientific trends, 2,4-Dihydroxypyrimidine-5-carbaldehyde has become particularly relevant due to the growing demand for small molecule therapeutics. As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, compounds like this are gaining importance as building blocks for more complex drug molecules. Its structural features allow for diverse chemical modifications, making it a favorite among medicinal chemists working on kinase inhibitors and other targeted therapies.

The synthesis and applications of 2,4-dihydroxypyrimidine-5-carbaldehyde have been the subject of numerous recent publications. Modern synthetic approaches focus on green chemistry principles, addressing the growing concern about sustainable chemical processes. This aligns with current industry trends where researchers frequently search for "eco-friendly synthesis of heterocyclic compounds" and "sustainable pharmaceutical intermediates." The compound's potential in creating biodegradable materials is another area attracting research interest.

From a commercial perspective, the market for pyrimidine derivatives like 2,4-Dihydroxypyrimidine-5-carbaldehyde has shown steady growth. Pharmaceutical companies and research institutions are the primary consumers, using it as a precursor for various bioactive molecules. The compound's availability in different purity grades (from technical to analytical grade) makes it suitable for both industrial-scale production and laboratory research purposes.

Analytical characterization of 2,4-dihydroxypyrimidine-5-carbaldehyde typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control, especially when the compound is intended for pharmaceutical applications. Recent advancements in analytical chemistry have enabled more precise characterization of such heterocyclic compounds, addressing common search queries like "analytical methods for pyrimidine derivatives" and "quality control of pharmaceutical intermediates."

The stability and storage conditions of 2,4-Dihydroxypyrimidine-5-carbaldehyde are important considerations for both researchers and manufacturers. Proper handling requires protection from moisture and extreme temperatures, with recommendations typically suggesting storage in cool, dry conditions. These practical aspects are frequently searched by laboratory technicians and procurement specialists looking for "storage guidelines for heterocyclic aldehydes."

Looking toward future applications, researchers are exploring the use of 2,4-dihydroxypyrimidine-5-carbaldehyde in materials science, particularly in the development of organic electronic materials. Its conjugated system and functional groups make it a potential candidate for creating novel organic semiconductors, a field that has seen tremendous growth in recent years. This aligns with current interests in sustainable electronics and flexible displays.

In conclusion, 2,4-Dihydroxypyrimidine-5-carbaldehyde (CAS No. 1195-08-0) represents an important building block in modern chemical research and pharmaceutical development. Its unique structural features and versatile reactivity continue to make it valuable across multiple scientific disciplines. As research progresses, we can anticipate new applications emerging for this interesting pyrimidine derivative, particularly in areas like drug discovery and advanced materials development.